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Compound of Interest

Compound Name: 2-(4-Bromophenyl)oxirane

Cat. No.: B1330174

Essential Safety and Handling Guide for 2-(4-
Bromophenyl)oxirane

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,
and drug development professionals working with 2-(4-Bromophenyl)oxirane (CAS No.
32017-76-8). Adherence to these procedures is essential for minimizing risks and ensuring a
safe laboratory environment.

Hazard Assessment and Classification

2-(4-Bromophenyl)oxirane is classified under the Globally Harmonized System (GHS) with
the following primary hazards:

o Flammabile liquid and vapor (H226)[1][2][3][4]
o Harmful if swallowed (H302)[1][2][3][4]
e Suspected of causing genetic defects (H341)[3]

The signal word for this chemical is "Warning".[1][2][3][4][5]

Chemical and Physical Properties

A summary of key quantitative data for 2-(4-Bromophenyl)oxirane is provided below.
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Property Value Source(s)

CAS Number 32017-76-8 [1][2][5]

Molecular Formula CsH7BrO [21[31[5]

Molecular Weight 199.04 g/mol [21[31[5]
White to yellow Low Melting

Appearance [4]
Mass or Crystals

Melting Point 26-29 °C [2][5]I6]

Boiling Point 91-93 °C at 2 mmHg [2][5][6]

_ 38.89 °C (102.0 °F) - closed

Flash Point [21[5]
cup

Solubility Insoluble in water [4]16]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.[7] The following equipment

must be worn when handling 2-(4-Bromophenyl)oxirane:

prevent skin contact.[7][8][9]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required to

e Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.[5][8][10]

» Skin and Body Protection: A lab coat or chemical-resistant apron is necessary.[10][11] For

larger quantities or tasks with a higher risk of splashing, chemical-resistant coveralls should

be considered.[11]

» Respiratory Protection: All handling of this chemical should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[10] If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved respirator with an appropriate filter (e.g., type

ABEK) is required.[5]
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Safe Handling Procedures

o Engineering Controls: Work exclusively in a well-ventilated laboratory with a functioning
chemical fume hood.[4][10] An eyewash station and safety shower must be readily
accessible.[7]

o General Handling: Avoid contact with skin, eyes, and clothing.[8][10] Do not breathe vapors
or mist.[10][12] Keep the container tightly closed when not in use.[1][12][13]

e Preventing Fires: This is a flammable liquid. Keep it away from heat, sparks, open flames,
and other ignition sources.[1][4][12] Use non-sparking tools and take precautionary
measures against static discharge by grounding and bonding containers and receiving
equipment.[1][4][12]

Storage Plan

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][10][13]
» The storage area should comply with regulations for flammable liquids.[2][5]

o Keep away from incompatible materials, such as strong oxidizing agents.[8]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial. Do not attempt to clean up a
large spill without proper training and equipment.

o Immediate Actions: Alert all personnel in the area and evacuate if necessary.[14] If the spill is
flammable, eliminate all sources of ignition.[14][15]

o Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite, or
commercial sorbent pads) to contain the liquid.[15][16] Work from the outside of the spill
inward to prevent spreading.[14]

o Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and
contaminated debris into a closable, labeled container for hazardous waste disposal.[10][14]
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» Decontamination: Clean the spill area with soap and water once the material has been
removed.[13][14]

Below is a workflow diagram illustrating the spill response procedure.

Click to download full resolution via product page

Workflow for handling a chemical spill of 2-(4-Bromophenyl)oxirane.

First Aid Measures

Immediate medical attention is necessary in case of exposure. Always show the Safety Data
Sheet (SDS) to the attending physician.[1]

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[1] Rinse the
mouth with water.[1] Never give anything by mouth to an unconscious person.[1]

If on Skin (or hair): Immediately remove all contaminated clothing.[1] Rinse the skin
thoroughly with plenty of soap and water.[1][8] If skin irritation occurs, seek medical advice.

[8]

If Inhaled: Move the person to fresh air.[1] If breathing is difficult or stops, provide artificial
respiration and consult a physician.[1][13]

If in Eyes: Rinse cautiously with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do.[1][8] If eye irritation persists, get medical attention.[8]

Disposal Plan

o Chemical Waste: Dispose of the contents and container in accordance with all local,
regional, and national regulations.[1][4][13] Waste from this chemical is considered
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hazardous.[13]

Contaminated Materials: All contaminated PPE, spill cleanup materials, and empty
containers must be collected in a properly labeled hazardous waste container and disposed
of through your institution's Environmental Health and Safety (EHS) department.[7][14][15]
Do not mix with other waste streams.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-
Bromophenyl)oxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330174#personal-protective-equipment-for-
handling-2-4-bromophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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